Cas no 212127-81-6 (2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative featuring a dihydropyran moiety, making it a valuable intermediate in organic synthesis and cross-coupling reactions. Its stable dioxaborolane ring enhances shelf life and handling, while the tetramethyl substitution improves solubility in common organic solvents. The dihydropyran group offers versatility in further functionalization, particularly in Suzuki-Miyaura couplings and other transition-metal-catalyzed transformations. This compound is particularly useful in pharmaceutical and materials science research, where precise boron incorporation is required. Its well-defined structure and reactivity profile make it a reliable choice for constructing complex molecular architectures.
212127-81-6 structure
Product Name:2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:212127-81-6
MF:C11H19BO3
MW:210.077763795853
MDL:MFCD22189459
CID:2121325
PubChem ID:15836633
Update Time:2025-05-28
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 2-(5,6-dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(3,6-dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 3,6-dihydropyran-5-boronic ester
- (5,6-Dihydro-2H-pyran-3-yl)boronic acid pinacol ester
- 2H-Pyran, 3,6-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- ABXRLUFQGNZBME-UHFFFAOYSA-N
- SB12727
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro
- 5,6-Dihydro-2H-pyran-3-boronic Acid Pinacol Ester
- SCHEMBL570904
- AKOS025146760
- CS-0052268
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyran
- AS-36644
- MFCD22189459
- Z1509679445
- DTXSID30578747
- 212127-81-6
- SY046642
- EN300-761585
- DB-291894
- MIA12781
- 827-656-8
- 2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
-
- MDL: MFCD22189459
- Inchi: 1S/C11H19BO3/c1-10(2)11(3,4)15-12(14-10)9-6-5-7-13-8-9/h6H,5,7-8H2,1-4H3
- InChI Key: ABXRLUFQGNZBME-UHFFFAOYSA-N
- SMILES: O1B(C2=CCCOC2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 210.1427246g/mol
- Monoisotopic Mass: 210.1427246g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7
Experimental Properties
- Boiling Point: 238.6±50.0°C at 760 mmHg
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A119002860-250mg |
2-(5,6-Dihydro-2h-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
212127-81-6 | 95% | 250mg |
$404.46 | 2023-09-02 | |
| Alichem | A119002860-1g |
2-(5,6-Dihydro-2h-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
212127-81-6 | 95% | 1g |
$1048.95 | 2023-09-02 | |
| Chemenu | CM135205-250mg |
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
212127-81-6 | 95+% | 250mg |
$343 | 2021-08-05 | |
| Chemenu | CM135205-1g |
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
212127-81-6 | 95+% | 1g |
$776 | 2021-08-05 | |
| Ambeed | A476744-250mg |
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
212127-81-6 | 98% | 250mg |
$252.0 | 2024-07-28 | |
| Ambeed | A476744-1g |
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
212127-81-6 | 98% | 1g |
$634.0 | 2024-07-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD295080-250mg |
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
212127-81-6 | 98+% | 250mg |
¥944.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD295080-1g |
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
212127-81-6 | 98+% | 1g |
¥3398.0 | 2022-03-01 | |
| Chemenu | CM135205-250mg |
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
212127-81-6 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM135205-1g |
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
212127-81-6 | 95%+ | 1g |
$*** | 2023-03-31 |
2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
212127-81-6 (2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products
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